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Compound of Interest

Compound Name: Hpk1-IN-17

Cat. No.: B15144191 Get Quote

For researchers and scientists in the field of drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Hpk1-IN-17, a potent and selective inhibitor of Hematopoietic Progenitor Kinase 1

(HPK1). Adherence to these protocols is critical for minimizing exposure risk and ensuring the

integrity of your experiments.

Hpk1-IN-17 is a solid compound used in cancer research to selectively inhibit HPK1, a kinase

involved in immune cell signaling.[1][2][3] While specific safety data for Hpk1-IN-17 is not

readily available, the following guidelines are based on standard laboratory practices for

handling potent chemical compounds.

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE is the first line of defense against chemical

exposure. A summary of recommended PPE for handling Hpk1-IN-17 is provided in the table

below.
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PPE Component Specification Purpose

Hand Protection Nitrile gloves
Protects hands from direct

contact with the compound.[4]

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes or

airborne particles.[4][5]

Body Protection Laboratory coat

Protects skin and personal

clothing from contamination.[4]

[5]

Respiratory Protection
NIOSH-approved respirator

(e.g., N95)

Recommended when handling

the powder outside of a fume

hood to prevent inhalation.

It is crucial to follow proper procedures for putting on (donning) and taking off (doffing) PPE to

prevent cross-contamination.

Operational Plan: Handling and Storage
Engineering Controls:

Ventilation: Always handle the solid form of Hpk1-IN-17 in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation exposure.[5]

Designated Area: Establish a designated area for handling Hpk1-IN-17 to prevent the spread

of contamination.

Safe Handling Practices:

Avoid direct contact with skin, eyes, and clothing.[5]

Do not breathe dust or vapors.[5]

Wash hands thoroughly after handling.[5]

Prepare solutions in a fume hood. For in vivo studies, dissolution may require solvents such

as DMSO, PEG300, Tween-80, and saline.
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Storage:

Store Hpk1-IN-17 in a tightly sealed container in a cool, dry, and well-ventilated place.[5]

Recommended storage temperature is typically -20°C for up to one month or -80°C for up to

six months for stock solutions to prevent degradation.[6]

Disposal Plan
All waste materials contaminated with Hpk1-IN-17, including gloves, disposable lab coats, and

cleaning materials, should be considered chemical waste.

Containment: Place contaminated waste in a sealed, labeled container.

Disposal: Dispose of chemical waste in accordance with your institution's and local

environmental regulations. Do not allow the substance to enter drains.[5]

Experimental Workflow: Donning and Doffing PPE
The following diagram illustrates the correct sequence for putting on and taking off personal

protective equipment to ensure safety and prevent contamination.

Donning PPE (Putting On)

Doffing PPE (Taking Off)

1. Lab Coat 2. Respirator 3. Goggles 4. Gloves

1. Gloves 2. Goggles 3. Lab Coat 4. Respirator

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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